Cas no 1420975-61-6 (Tert-Butyl 3-(((5-fluoropyrimidin-2-yl)sulfinyl)methyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(((5-fluoropyrimidin-2-yl)sulfinyl)methyl)pyrrolidine-1-carboxylate
• CAS No: 1420975-61-6
• MF: C₁₄H₂₀FN₃O₃S
• MW: 329.390305519104
• CID: 2176797
• Update Time: 2023-08-05

Tert-Butyl 3-(((5-fluoropyrimidin-2-yl)sulfinyl)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(((5-fluoropyrimidin-2-yl)sulfinyl)methyl)pyrrolidine-1-carboxylate
• Tert-Butyl 3-(((5-fluoropyrimidin-2-yl)sulfinyl)methyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H20FN3O3S/c1-14(2,3)21-13(19)18-5-4-10(8-18)9-22(20)12-16-6-11(15)7-17-12/h6-7,10H,4-5,8-9H2,1-3H3
• InChI Key： WFZYVGFDWUDRNP-UHFFFAOYSA-N
• SMILES： S(C1N=CC(=CN=1)F)(CC1CN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Topological Polar Surface Area: 91.6